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Compound of Interest

Compound Name: Barium acetate

Cat. No.: B147892 Get Quote

An In-depth Technical Guide to Barium Acetate (CAS Number: 543-80-6)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the chemical and physical

properties, safety data, and handling protocols for barium acetate. The content is structured to

offer quick access to critical data for laboratory and research applications.

Chemical Identification
Identifier Value

Chemical Name Barium Acetate

CAS Number 543-80-6[1][2][3][4][5]

Molecular Formula C₄H₆BaO₄[6]

Synonyms Barium diacetate, Acetic acid, barium salt[5]

Physical and Chemical Properties
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Property Value

Molecular Weight 255.42 g/mol [7]

Appearance White crystalline powder[4][6]

Odor Odorless to slight acetic acid odor[4]

Density 2.47 g/cm³[4][6]

Melting Point Decomposes at 450°C[8][9]

Solubility
Highly soluble in water (55.8 g/100 mL at 0°C);

sparingly soluble in methanol.[3][4][6]

pH 7.0 - 8.5 (50 g/L solution at 25°C)[4]

Toxicological Data
Parameter Value Species

LD50 (Oral) 921 mg/kg[7][10] Rat

LDLo (Oral) 236 mg/kg Rabbit

Hazard Identification and Classification
Classification Hazard Statement

GHS Classification
Acute Toxicity, Oral (Category 4), Acute Toxicity,

Inhalation (Category 4)[11][12]

Hazard Statements
H302: Harmful if swallowed. H332: Harmful if

inhaled.[12]

Signal Word Warning[5]

Experimental Protocols
General Handling and Storage:
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Handling: Use in a well-ventilated area, preferably under a chemical fume hood.[13] Avoid

generating dust.[7] Do not breathe dust.[1] Wash hands thoroughly after handling.[13] Avoid

contact with skin and eyes.[7]

Storage: Store in a cool, dry, well-ventilated area away from incompatible materials such as

strong oxidizing agents and acids.[1][4] Keep containers tightly closed.[1]

First Aid Measures:

Ingestion: If swallowed, rinse mouth with water.[7] Do NOT induce vomiting. Seek immediate

medical attention.[12]

Inhalation: If inhaled, remove the victim to fresh air and keep at rest in a position comfortable

for breathing.[12] Seek medical attention if you feel unwell.

Skin Contact: In case of contact, immediately wash with plenty of soap and water.[7]

Remove contaminated clothing.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.

Spill and Disposal Procedures:

Spill: For minor spills, carefully sweep up the material, avoiding dust generation, and place it

in a suitable, closed container for disposal.[1] For major spills, clear the area and prevent

entry.[14]

Disposal: Dispose of waste material in accordance with local, state, and federal regulations.

[1] It may be necessary to dissolve or mix the material with a combustible solvent and burn it

in a chemical incinerator equipped with an afterburner and scrubber.[7]
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Caption: A workflow diagram illustrating the key stages of safely handling barium acetate, from

preparation to disposal.
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Caption: This diagram shows the relationship between required Personal Protective Equipment

(PPE) and the types of exposure they protect against when handling barium acetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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